Cas no 4363-15-9 (4-(azetidin-3-yl)phenol)

• Product Name: 4-(azetidin-3-yl)phenol
• CAS No: 4363-15-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1515832
• PubChem ID: 199531
• Update Time: 2025-04-21

4-(azetidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)phenol
• GS0571
• Phenol, 4-(3-azetidinyl)-
• Phenol, p-(3-azetidinyl)-
• CS-0093950
• EN300-1870036
• 5-21-02-00310 (Beilstein Handbook Reference)
• AKOS006359560
• SCHEMBL23119873
• BRN 1424808
• DTXSID70195896
• para-Idrossifenilazetidina [Italian]
• D75514
• p-(3-Azetidinyl)phenol
• L 2419
• 4363-15-9
• para-Idrossifenilazetidina

• Inchi： 1S/C9H11NO/c11-9-3-1-7(2-4-9)8-5-10-6-8/h1-4,8,10-11H,5-6H2
• InChI Key： NJWDUESJECNIPU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1CNC1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26